Cas no 61274-15-5 (2,5-Pyrrolidinedione, 1-[(cyclooctylcarbonyl)oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[(cyclooctylcarbonyl)oxy]-
• CAS No: 61274-15-5
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 486230
• PubChem ID: 71397533
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 1-[(cyclooctylcarbonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• (2,5-dioxopyrrolidin-1-yl) cyclooctanecarboxylate
• 2,5-Pyrrolidinedione, 1-[(cyclooctylcarbonyl)oxy]-
• 61274-15-5
• 1-[(Cyclooctanecarbonyl)oxy]pyrrolidine-2,5-dione
• DTXSID90819027
• SCHEMBL23424118

• Inchi： 1S/C13H19NO4/c15-11-8-9-12(16)14(11)18-13(17)10-6-4-2-1-3-5-7-10/h10H,1-9H2
• InChI Key： BLMYVMVAJSBAQY-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCCCC1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 253.13147
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68